Cas no 1804633-36-0 (Methyl 3-bromo-4-cyano-5-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 3-bromo-4-cyano-5-(difluoromethyl)pyridine-2-acetate
• CAS No: 1804633-36-0
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4860108
• Update Time: 2025-05-21

Methyl 3-bromo-4-cyano-5-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-cyano-5-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H7BrF2N2O2/c1-17-8(16)2-7-9(11)5(3-14)6(4-15-7)10(12)13/h4,10H,2H2,1H3
• InChI Key： IOGXBYYHHTYMRG-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(C(F)F)=CN=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.7
• Topological Polar Surface Area: 63

Additional information on Methyl 3-bromo-4-cyano-5-(difluoromethyl)pyridine-2-acetate

Methyl 3-bromo-4-cyano-5-(difluoromethyl)pyridine-2-acetate (CAS No. 1804633-36-0): An Overview

Methyl 3-bromo-4-cyano-5-(difluoromethyl)pyridine-2-acetate (CAS No. 1804633-36-0) is a versatile compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a bromine atom, a cyano group, and a difluoromethyl moiety in its structure imparts distinct chemical and biological properties that make it an attractive candidate for various research endeavors.

The 3-bromo substitution on the pyridine ring provides a reactive site for further functionalization, enabling the synthesis of a wide range of derivatives. This feature is particularly valuable in drug discovery, where the ability to modify the structure can lead to the identification of compounds with improved pharmacological profiles. The 4-cyano group, known for its strong electron-withdrawing properties, contributes to the overall stability and reactivity of the molecule. Additionally, the difluoromethyl substituent at the 5-position enhances metabolic stability and can influence the binding affinity to target proteins.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to improve pharmacokinetic properties and enhance biological activity. The difluoromethyl group in Methyl 3-bromo-4-cyano-5-(difluoromethyl)pyridine-2-acetate is no exception. Research has shown that this moiety can significantly impact the lipophilicity and solubility of the molecule, which are crucial factors in determining its bioavailability and efficacy.

In terms of synthetic accessibility, Methyl 3-bromo-4-cyano-5-(difluoromethyl)pyridine-2-acetate can be prepared through a series of well-established organic reactions. One common approach involves the condensation of an appropriate pyridine derivative with a suitable acylating agent, followed by bromination and cyano substitution. The difluoromethylation step can be achieved using various methodologies, including transition-metal-catalyzed reactions or electrophilic fluorination techniques. These synthetic routes are robust and scalable, making it feasible to produce this compound on both laboratory and industrial scales.

The biological activity of Methyl 3-bromo-4-cyano-5-(difluoromethyl)pyridine-2-acetate has been investigated in several preclinical studies. Preliminary data suggest that this compound exhibits potent inhibitory effects on specific enzymes and receptors involved in various disease pathways. For instance, it has shown promise as an inhibitor of kinases, which are key targets in cancer therapy. Additionally, its ability to modulate G protein-coupled receptors (GPCRs) makes it a potential candidate for treating neurological disorders.

To further explore its therapeutic potential, ongoing research is focused on optimizing the structure of Methyl 3-bromo-4-cyano-5-(difluoromethyl)pyridine-2-acetate through rational drug design strategies. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict binding modes and identify key interactions with target proteins. These insights are guiding the synthesis of novel derivatives with enhanced potency and selectivity.

In conclusion, Methyl 3-bromo-4-cyano-5-(difluoromethyl)pyridine-2-acetate (CAS No. 1804633-36-0) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Continued research efforts will likely uncover new applications and optimize its potential for clinical use.